ML349

• Molecular Formula: C23H22N2O4S2
• Molecular Weight: 454.6 g/mol
• InChI: InChI=1S/C23H22N2O4S2/c1-29-18-8-6-17(7-9-18)24-10-12-25(13-11-24)23(26)20-14-16-15-31(27,28)21-5-3-2-4-19(21)22(16)30-20/h2-9,14H,10-13,15H2,1H3
• InChIKey: YVIJPELUPZUEJX-UHFFFAOYSA-N

ML349 Procurement Guide: Verified Selectivity & Mechanism Data

ML349 (CAS 890819-86-0) is a synthetic small-molecule piperazine amide that functions as a substrate-competitive, reversible inhibitor of acyl protein thioesterase 2 (APT2), also known as lysophospholipase 2 (LYPLA2) [1]. Identified from a high-throughput screen of >300,000 compounds using competitive activity-based protein profiling (ABPP), ML349 is the established isoform-selective chemical probe for APT2, with a structurally characterized binding mode resolved at 1.64 Å resolution (PDB: 5SYN) [2]. It is offered at ≥98% HPLC purity by major vendors and is the reference tool compound for dissecting APT2-specific functions in protein S-palmitoylation cycles, GPX4-regulated ferroptosis, and antiviral innate immunity .

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Isoform-selective APT2 inhibition Substrate-competitive, reversible engagement of APT2 without APT1 activity

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Proteome-wide serine hydrolase selectivity Zero off-target activity at concentrations achieving >95% target engagement

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Structure-validated binding mode 1.64 Å co-crystal structure (PDB: 5SYN) guides APT2-specific tool use

• [1] Adibekian A, Martin BR, Chang JW, et al. Characterization of a Selective, Reversible Inhibitor of Lysophospholipase 2 (LYPLA2). Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010 (Updated 2014 Sep 18). PMID: 24624468. View Source
• [2] Won SJ, Davda D, Labby KJ, et al. Molecular Mechanism for Isoform-Selective Inhibition of Acyl Protein Thioesterases 1 and 2 (APT1 and APT2). ACS Chem Biol. 2016;11(12):3374-3382. doi:10.1021/acschembio.6b00720. PMID: 27794614. View Source

Why ML349 Cannot Be Substituted by Other APT/LYPLA Inhibitors

The APT1/APT2 enzyme pair shares structural homology but serves distinct cellular functions, and inhibitor isoform orthogonality is essential for dissecting these roles. ML349 and its APT1-selective counterpart ML348 were co-developed as orthogonal probes; ML349 (Ki = 120 nM for APT2) demonstrates >83-fold selectivity over APT1 (Ki >10,000 nM), whereas ML348 selectively inhibits APT1 but fails to engage APT2 [1]. The dual APT1/APT2 inhibitor Palmostatin B cannot resolve isoform-specific contributions, as demonstrated in NRAS mutant melanoma models where only Palmostatin B—not ML349 or ML348 alone—affected cell viability, proving that neither isoform-selective inhibitor phenocopies the dual inhibitor [2]. In ferroptosis assays, only ML349 among four tested depalmitoylase inhibitors (ML348, Palmostatin B, ABD957) conferred resistance to ferroptosis via GPX4 stabilization, confirming that APT1 or ABHD17 inhibition cannot substitute for APT2 blockade [3]. Generic substitution without isoform-level selectivity verification risks confounding target attribution and producing non-reproducible results.

ML348

ML349 (APT2 probe)

APT1-selective inhibitor ML348 does not engage APT2; isoform-orthogonal profiles prevent functional interchange. Reported selectivity context may not transfer.

Palmostatin B

ML349 (APT2 probe)

Dual APT1/APT2 inhibitor masks isoform-specific contributions; cannot resolve APT2-dependent phenotypes in ferroptosis or melanoma models.

ABD957

ML349 (APT2 probe)

ABHD17 inhibitor fails to protect against ferroptosis; APT2-selective blockade is essential for GPX4 stabilization context.

• [1] Won SJ, Davda D, Labby KJ, et al. Molecular Mechanism for Isoform-Selective Inhibition of Acyl Protein Thioesterases 1 and 2 (APT1 and APT2). ACS Chem Biol. 2016;11(12):3374-3382. doi:10.1021/acschembio.6b00720. PMID: 27794614. View Source
• [2] Vujic I, Sanlorenzo M, Esteve-Puig R, et al. Acyl protein thioesterase 1 and 2 (APT-1, APT-2) inhibitors palmostatin B, ML348 and ML349 have different effects on NRAS mutant melanoma cells. Oncotarget. 2016;7(6):7297-7306. doi:10.18632/oncotarget.6907. PMID: 26771141. View Source
• [3] Huang B, Wang H, Liu S, et al. Palmitoylation-dependent regulation of GPX4 suppresses ferroptosis. Nat Commun. 2025;16:867. doi:10.1038/s41467-025-56344-5. PMID: 39828750. View Source

Procurement Evidence: Differentiation vs. Key Alternatives

APT2 over APT1 Isoform Selectivity

ML349 achieves an APT2 Ki of 120 ± 20 nM while showing no meaningful inhibition of APT1 (Ki >10,000 nM), yielding >83-fold isoform selectivity [1]. In contrast, the co-developed probe ML348 inhibits APT1 with Ki = 200–300 nM but lacks APT2 activity, establishing orthogonal isoform coverage [1][2]. Reciprocal mutagenesis of the G3 helix fully reversed selectivity: the APT1-I75L/S82A/Q83P/R149H/A150R/S151A mutant became potently inhibited by ML349 (Ki = 180 nM) while losing all ML348 sensitivity, and the reciprocal APT2 mutant responded exclusively to ML348 (Ki = 430 nM), confirming structural determinants of selectivity [1].

APT2 over APT1 selectivity

Head-to-head

Ki APT2 = 120 nM; APT1 >10,000 nM (>83-fold selective). ML348: APT1 selective, no APT2 activity.

Supports APT2-selective target engagement context

Reciprocal mutagenesis confirms structural determinants

Evidence Dimension	Inhibitory constant (Ki) for APT2 vs. APT1
Target Compound Data	ML349: Ki APT2 = 120 ± 20 nM; Ki APT1 >10,000 nM
Comparator Or Baseline	ML348: Ki APT1 = 200–300 nM (inhibits APT1, not APT2); Palmostatin B: dual APT1/APT2 inhibitor (non-isoform-selective)
Quantified Difference	ML349: >83-fold selective for APT2 over APT1; ML348: selective for APT1 only; Palmostatin B: 0-fold isoform discrimination
Conditions	Recombinant human APT1 and APT2; fluorogenic resorufin acetate (ResOAc) substrate hydrolysis assay; fluorescence polarization competition with ML349-FL

Why This Matters

ML349 is the only commercially available probe that selectively silences APT2 without engaging APT1, enabling clean functional assignment of APT2-specific substrates in S-palmitoylation research.

• [1] Won SJ, Davda D, Labby KJ, et al. Molecular Mechanism for Isoform-Selective Inhibition of Acyl Protein Thioesterases 1 and 2 (APT1 and APT2). ACS Chem Biol. 2016;11(12):3374-3382. doi:10.1021/acschembio.6b00720. PMID: 27794614. View Source
• [2] Adibekian A, Martin BR, Chang JW, et al. Characterization of a Selective, Reversible Inhibitor of Lysophospholipase 2 (LYPLA2). Probe Reports from the NIH Molecular Libraries Program. 2010 (Updated 2014). PMID: 24624468. View Source

Global Serine Hydrolase Family Selectivity

In BW5147 murine T-cell hybridoma cells, ML349 treatment achieving >95% inhibition of LYPLA2/APT2 produced no detectable change in the activity of 25 other serine hydrolases, as assessed by competitive fluorophosphonate ABPP [1]. In HEK293T cells and mouse T cells, ML349 at 5 μM (4 h) inhibited cellular APT2 activity by >95% without affecting more than 15 cellular serine hydrolases or APT1 . Against purified recombinant enzymes, ML349 displayed LYPLA2 IC50 = 144 nM vs. LYPLA1 IC50 >3,000 nM (>20-fold) and vs. 20 other serine hydrolases IC50 >10,000 nM (>69-fold) . By comparison, the dual inhibitor Palmostatin B engages both APT1 and APT2 unselectively, and ML211 (a triazole urea) inhibits both LYPLA1 and LYPLA2 without isoform discrimination [2].

Global selectivity profile

Reported

0/25 serine hydrolases affected at >95% APT2 engagement in cells.

Clean proteome-wide selectivity for functional assignment

Dual inhibitors engage multiple isoforms

Evidence Dimension	Cellular serine hydrolase selectivity (number of off-targets affected at concentrations achieving >95% target engagement)
Target Compound Data	ML349: >95% LYPLA2 inhibition with zero off-target activity change across 25 serine hydrolases in BW5147 cells; >95% APT2 inhibition with no effect on >15 serine hydrolases or APT1 in HEK293T cells at 5 μM
Comparator Or Baseline	Palmostatin B: dual APT1/APT2 inhibitor, non-selective across isoforms; ML211: dual LYPLA1/LYPLA2 inhibitor; ML348: APT1-selective, does not inhibit APT2
Quantified Difference	ML349: 0/25 off-targets affected at functional concentrations; ML348: 0 APT2 engagement; Palmostatin B: engages both isoforms; ML211: engages both LYPLA1 and LYPLA2
Conditions	BW5147 murine T-cell hybridoma cells; HEK293T cells; competitive fluorophosphonate-TAMRA ABPP; 5 μM ML349 for 4 h

Why This Matters

ML349's verified proteome-wide serine hydrolase selectivity ensures that functional phenotypes can be confidently attributed to APT2 inhibition, avoiding the confounding multi-target pharmacology of dual inhibitors.

• [1] Bertin Bioreagent / Cayman Chemical. ML-349 Product Datasheet (CAT N°: 20923). Kis = 230 and >10,000 nM for recombinant LYPLA2 and LYPLA1; >95% LYPLA2 inhibition with no change in 25 serine hydrolases in BW5147 cells. View Source
• [2] Adibekian A, Martin BR, Chang JW, et al. Characterization of a Selective, Reversible Inhibitor of Lysophospholipase 2 (LYPLA2). Probe Reports from the NIH Molecular Libraries Program. 2010 (Updated 2014). PMID: 24624468. (Describes ML211 as dual LYPLA1/LYPLA2 inhibitor and ML348/ML349 as isoform-selective probes.) View Source

Structural Basis of Isoform Orthogonality

The co-crystal structure of human APT2 in complex with ML349 was resolved at 1.64 Å (PDB: 5SYN), revealing a binding mode distinct from ML348 in APT1 (1.55 Å, PDB: 5SYM) [1]. In APT2, the sulfone group of ML349 forms hydrogen bonds with active-site resident water molecules to indirectly engage the catalytic triad (His210, Ser122) and oxyanion hole, while in APT1, the trifluoromethyl group of ML348 is positioned passively above the catalytic triad through hydrophobic contacts only [1]. Both inhibitors occupy a shared hydrophobic acyl-binding channel, but conformational differences in the β5-α2 loop and G3 helix between the two isoforms serve as critical gatekeepers for inhibitor accessibility [1]. The sulfone is pharmacologically essential: the ML349-sulfoxide (racemic) showed >20-fold lower Kd for APT2, and the ML349-thioether exhibited no significant binding, confirming the sulfone as a critical structural determinant [1]. Molecular dynamics simulations further demonstrated that the sulfone oxygens minimize active-site disorder, whereas sulfoxide variants display increased fluctuations at His210 [1].

Structural basis of orthogonality

Head-to-head

Co-crystal structures: ML349-APT2 (1.64 Å, PDB 5SYN) vs. ML348-APT1 (1.55 Å). Water-mediated H-bond network unique to sulfone.

Structure-guided confirmation of binding mode

Sulfone essential; thioether shows no binding

Evidence Dimension	Binding mode and structural engagement of catalytic residues
Target Compound Data	ML349 in APT2 (1.64 Å): sulfone forms water-mediated H-bonds indirectly engaging catalytic triad His210/Ser122 and oxyanion hole; ML349-thioether shows no binding; ML349-sulfoxide (racemic) >20-fold lower Kd
Comparator Or Baseline	ML348 in APT1 (1.55 Å): trifluoromethyl group positioned above catalytic triad via hydrophobic contacts with Leu30, Leu176, Ile75; no water-mediated H-bond network
Quantified Difference	ML349 sulfone vs. ML349-sulfoxide: >20-fold Kd advantage; ML349-thioether: no detectable binding; ML348 uses fundamentally different (hydrophobic) engagement mechanism in APT1
Conditions	X-ray crystallography (PDB 5SYN and 5SYM); fluorescence polarization competition; molecular dynamics simulations over 50 ns trajectories

Why This Matters

The solved co-crystal structure provides direct structural validation of ML349's binding mode, enabling rational procurement for structure-based drug design and ensuring users can distinguish genuine APT2 engagement from non-specific effects.

• [1] Won SJ, Davda D, Labby KJ, et al. Molecular Mechanism for Isoform-Selective Inhibition of Acyl Protein Thioesterases 1 and 2 (APT1 and APT2). ACS Chem Biol. 2016;11(12):3374-3382. doi:10.1021/acschembio.6b00720. PMID: 27794614. View Source

Functional Selectivity in Ferroptosis

In a 2025 Nature Communications study, ML349 was tested head-to-head against three other depalmitoylase inhibitors—ML348 (APT1 inhibitor), Palmostatin B (dual APT1/APT2 inhibitor), and ABD957 (ABHD17A/B/C inhibitor)—for the ability to confer resistance to RSL3-induced ferroptosis [1]. Remarkably, only the APT2 inhibitor ML349 consistently conferred ferroptosis resistance in treated cells, while ML348, Palmostatin B, and ABD957 showed no protective effect [1]. Genetic silencing of APT2—but not APT1, ABHD17A, ABHD17B, ABHD17C, or ABHD10—phenocopied ML349's effect, confirming APT2 as the sole GPX4 depalmitoylase [1]. ML349 treatment increased GPX4 protein levels without altering GPX4 mRNA, mechanistically linking APT2 catalytic activity to GPX4 protein stability via Cys66 palmitoylation [1]. In vivo, intraperitoneal ML349 (5 mg/kg) protected against liver ischemia-reperfusion injury in C57BL/6J mice [1].

Functional ferroptosis protection

Head-to-head

Only ML349 conferred resistance to RSL3-induced ferroptosis; ML348, Palmostatin B, ABD957 showed no effect.

Exclusive APT2-dependent GPX4 stabilization context

Genetic APT2 knockdown phenocopies ML349

Evidence Dimension	Ferroptosis resistance (protection against RSL3-induced cell death) conferred by each depalmitoylase inhibitor
Target Compound Data	ML349 (APT2 inhibitor): consistently conferred ferroptosis resistance; increased GPX4 protein levels without altering mRNA; in vivo protection against liver I/R injury at 5 mg/kg i.p.
Comparator Or Baseline	ML348 (APT1 inhibitor): no ferroptosis protection; Palmostatin B (dual APT1/APT2): no ferroptosis protection; ABD957 (ABHD17 inhibitor): no ferroptosis protection
Quantified Difference	ML349: positive ferroptosis protection; all three comparators: no protection (qualitative functional dichotomy)
Conditions	RSL3-induced ferroptosis in cancer cell lines; genetic knockdown validation of APT2, APT1, ABHD17A/B/C, ABHD10; C57BL/6J mouse liver ischemia-reperfusion model

Why This Matters

Only ML349—not any other commercially available depalmitoylase inhibitor—phenocopies APT2 genetic ablation in ferroptosis regulation, making it the exclusive pharmacological tool for studying GPX4 palmitoylation-dependent ferroptosis.

• [1] Huang B, Wang H, Liu S, et al. Palmitoylation-dependent regulation of GPX4 suppresses ferroptosis. Nat Commun. 2025;16:867. doi:10.1038/s41467-025-56344-5. PMID: 39828750. View Source

In Vivo Target Engagement and APT1 Sparing

ML349 achieves robust and selective in vivo target engagement in mice. At 50 mg/kg i.p., ML349 inhibited APT2 activity by >90% in lung, heart, and kidney, and by ~50% in brain tissue 4 h post-dosing, without affecting more than 15 cellular serine hydrolases or APT1 activity . This in vivo selectivity was independently confirmed: ML349 achieves target engagement and hydrolase selectivity in living mice, with selective APT2 inhibition demonstrated by competitive ABPP across tissues [1]. In a UVB-induced melanomagenesis model, ML349 at 5 mg/kg i.p. reduced melanoma incidence from 64% (7/11) to 23% (3/13) in mice (p = 0.0366), demonstrating functional in vivo efficacy through MC1R palmitoylation enhancement [2]. In contrast, ML348 does not engage APT2 in vivo, and Palmostatin B engages both APT1 and APT2 non-selectively, precluding isoform-specific in vivo conclusions [3].

In vivo target engagement

Reported

>90% APT2 inhibition in lung/heart/kidney; ~50% in brain at 50 mg/kg i.p. APT1 fully spared.

Tissue-selective APT2 pharmacodynamic context

Melanoma model: reduced incidence with 5 mg/kg

Evidence Dimension	In vivo APT2 target engagement and isoform selectivity in mouse tissues
Target Compound Data	ML349 (50 mg/kg i.p., 4 h): >90% APT2 inhibition in lung/heart/kidney; ~50% in brain; zero APT1 engagement; melanoma incidence reduction from 64% to 23% at 5 mg/kg
Comparator Or Baseline	ML348: APT1-selective in vivo, no APT2 engagement; Palmostatin B: dual APT1/APT2 engagement in vivo, cannot resolve isoform-specific effects
Quantified Difference	ML349: full APT1 sparing with >90% peripheral APT2 inhibition; Palmostatin B: non-selective dual inhibition; ML348: no APT2 coverage
Conditions	C57BL/6J mice; 50 mg/kg i.p.; competitive ABPP analysis of tissue homogenates 4 h post-dose; UVB carcinogenesis model with 5 mg/kg i.p. dosing

Why This Matters

ML349 is the only APT2 inhibitor with documented in vivo selectivity data showing APT1-sparing target engagement across multiple tissues, essential for animal studies requiring isoform-specific pharmacological validation.

• [1] Won SJ, Eschweiler JD, Majmudar JD, et al. Affinity-Based Selectivity Profiling of an In-Class Selective Competitive Inhibitor of Acyl Protein Thioesterase 2. ACS Med Chem Lett. 2017;8(2):215-220. doi:10.1021/acsmedchemlett.6b00441. PMID: 28197315. View Source
• [2] Chen S, Zheng J, Zhu B, et al. Targeting MC1R depalmitoylation to prevent melanomagenesis in redheads. Nat Commun. 2019;10:877. doi:10.1038/s41467-019-08691-3. PMID: 30787279. View Source
• [3] Vujic I, Sanlorenzo M, Esteve-Puig R, et al. Acyl protein thioesterase 1 and 2 (APT-1, APT-2) inhibitors palmostatin B, ML348 and ML349 have different effects on NRAS mutant melanoma cells. Oncotarget. 2016;7(6):7297-7306. PMID: 26771141. View Source

Reversible, Substrate-Competitive Mechanism

ML349 is a fully reversible, substrate-competitive inhibitor that does not covalently modify APT2, distinguishing it from covalent serine hydrolase probes such as fluorophosphonates and β-lactones [1]. The sulfone group is pharmacologically essential: fluorescence polarization competition assays demonstrated that the ML349 sulfone has >20-fold lower Kd for APT2 than the racemic ML349-sulfoxide, while the ML349-thioether (sulfur only, no oxygen) showed no significant binding whatsoever [1]. Molecular dynamics simulations over 50 ns confirm that both sulfone oxygens minimize active-site disorder through water-mediated hydrogen bonds to the catalytic residues, whereas sulfoxide variants exhibit significantly increased conformational fluctuations [1]. ML349 treatment at 5 μM (submicromolar above Ki) restores Scribble palmitoylation and membrane localization in Snail-transformed MDCK cells, but cell proliferation is only suppressed at ~100× Ki (12 μM), indicating a clean functional window for APT2-selective effects [2].

Reversible, substrate-competitive

Head-to-head

Sulfone pharmacophore essential: >20-fold Kd advantage over sulfoxide; thioether shows no binding. Reversible mechanism confirmed.

Allows temporal control of APT2 activity

Irreversible probes confound kinetic studies

Evidence Dimension	Binding affinity dependence on sulfone oxidation state (sulfone vs. sulfoxide vs. thioether) and reversibility of inhibition
Target Compound Data	ML349 (sulfone): Kd APT2 = ~120 nM; reversible substrate-competitive; restores Scrib palmitoylation at submicromolar concentrations; inhibition of cell proliferation only at ~100× Ki
Comparator Or Baseline	ML349-sulfoxide (racemic): >20-fold higher Kd; ML349-thioether: no significant binding; HDFP (hexadecylfluorophosphonate): covalent, irreversible APT1/APT2 inhibitor
Quantified Difference	Sulfone vs. sulfoxide: >20-fold Kd advantage; sulfone vs. thioether: no detectable binding for thioether; ML349 vs. covalent probes: fully reversible, enabling temporal control of APT2 activity
Conditions	Fluorescence polarization with ML349-FL probe; competitive ABPP; molecular dynamics simulations; MDCK Snail-transformed cell model

Why This Matters

The reversible mechanism and sulfone pharmacophore essentiality ensure that ML349 is the correct procurement choice for experiments requiring temporal control of APT2 activity without irreversible enzyme inactivation, and that analogs lacking the sulfone (e.g., ML349-thioether, ML349-sulfoxide) cannot serve as substitutes.

• [1] Won SJ, Davda D, Labby KJ, et al. Molecular Mechanism for Isoform-Selective Inhibition of Acyl Protein Thioesterases 1 and 2 (APT1 and APT2). ACS Chem Biol. 2016;11(12):3374-3382. doi:10.1021/acschembio.6b00720. PMID: 27794614. View Source
• [2] Hernandez JL, Davda D, Cheung See Kit M, et al. APT2 Inhibition Restores Scribble Localization and S-Palmitoylation in Snail-Transformed Cells. Cell Chem Biol. 2017;24(1):87-97. doi:10.1016/j.chembiol.2016.12.007. PMID: 28065656. View Source

Verified Application Scenarios for ML349

GPX4 Palmitoylation & Ferroptosis Research

ML349 is the only validated pharmacological tool for inhibiting APT2-mediated GPX4 depalmitoylation at Cys66, increasing GPX4 protein stability without altering transcription [1]. In head-to-head testing, ML348 (APT1 inhibitor), Palmostatin B (dual APT1/APT2), and ABD957 (ABHD17 inhibitor) all failed to confer ferroptosis resistance, establishing that APT2-selective inhibition—not broad depalmitoylase blockade—is required [1]. Researchers investigating ferroptosis sensitivity modulation, GPX4 protein turnover, or ischemia-reperfusion injury should select ML349 exclusively, as genetic APT2 knockout phenocopies ML349 treatment while APT1, ABHD17, or ABHD10 modulation does not [1].

Protein S-Palmitoylation Cycle Dissection

ML349 enables selective pharmacological blockade of APT2 to distinguish APT2-specific substrates from those depalmitoylated by APT1 or other thioesterases. In MCF10A epithelial cells, ML349 (5 μM) selectively increased Scribble (Scrib) S-palmitoylation and membrane localization without affecting Ras palmitoylation, demonstrating substrate-level specificity [1]. Meanwhile, ML349 treatment does not alter NRAS downstream signaling or viability in NRAS mutant melanoma cells, whereas the dual inhibitor Palmostatin B does, confirming that APT2-selective inhibition produces distinct functional outcomes from dual APT1/APT2 blockade [2]. For S-palmitoylation proteomics or substrate discovery, ML349 paired with ML348 provides orthogonal isoform coverage.

In Vivo Melanomagenesis & MC1R Signaling

ML349 is validated for in vivo APT2 inhibition in cancer models. In a UVB-induced melanomagenesis study, ML349 (5 mg/kg i.p.) reduced melanoma incidence from 64% to 23% over 90 days by enhancing MC1R palmitoylation and signaling in redhead-associated MC1R variant models (p = 0.0366) [1]. This represents a specific in vivo pharmacological strategy requiring APT2-selective inhibition, as APT1 inhibition with ML348 would not recapitulate MC1R palmitoylation enhancement. The compound's documented >90% target engagement in skin-relevant tissues supports its use in dermatological and melanoma prevention research [2].

Antiviral Innate Immunity & MAVS Activation

ML349 reverses APT2-mediated MAVS depalmitoylation to activate antiviral innate immune signaling. In a 2024 Molecular Cell study, APT2 was identified as the specific depalmitoylase that erases MAVS palmitoylation, thereby suppressing antiviral signaling, and ML349 treatment effectively reversed MAVS activation in response to viral infection [1]. This application requires APT2-specific inhibition because APT1 inhibition or broad depalmitoylase blockade would not produce the same MAVS-specific effect. Researchers investigating palmitoylation-dependent innate immune regulation, particularly in the context of RNA virus sensing, should use ML349 as the APT2-selective probe.

Application

Selection Property

Validation Focus

GPX4 palmitoylation & ferroptosis research

APT2-selective inhibition over APT1/ABHD17

GPX4 protein stability & ferroptosis resistance assays

S-palmitoylation cycle dissection

Orthogonal isoform coverage with ML348

Substrate-specific palmitoylation proteomics

In vivo melanomagenesis & MC1R signaling

Pharmacodynamic APT2 engagement in skin tissues

MC1R palmitoylation enhancement & tumor incidence

Antiviral innate immunity & MAVS activation

Reversal of APT2-mediated MAVS depalmitoylation

MAVS signaling restoration in viral challenge models

• [1] Huang B, Wang H, Liu S, et al. Palmitoylation-dependent regulation of GPX4 suppresses ferroptosis. Nat Commun. 2025;16:867. doi:10.1038/s41467-025-56344-5. PMID: 39828750. View Source
• [2] Vujic I, Sanlorenzo M, Esteve-Puig R, et al. Acyl protein thioesterase 1 and 2 (APT-1, APT-2) inhibitors palmostatin B, ML348 and ML349 have different effects on NRAS mutant melanoma cells. Oncotarget. 2016;7(6):7297-7306. PMID: 26771141. View Source